Cas no 955523-77-0 (N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide)

• Product Name: N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• CAS No: 955523-77-0
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6020218
• PubChem ID: 16841969
• Update Time: 2025-05-20

N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• N-cyclohexyl-2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• VU0495075-1
• 955523-77-0
• N-cyclohexyl-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
• F2437-0438
• AKOS016398980

• Inchi： 1S/C20H22N4O3S/c25-17(22-14-6-2-1-3-7-14)13-23-16-9-4-10-21-18(16)19(26)24(20(23)27)12-15-8-5-11-28-15/h4-5,8-11,14H,1-3,6-7,12-13H2,(H,22,25)
• InChI Key： DGTYHYGUXORPFA-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CN1C2=CC=CN=C2C(=O)N(CC2SC=CC=2)C1=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide

N-Cyclohexyl-2-{2,4-Dioxo-3-(Thiophen-2-Yl)Methyl-1H,2H,3H,4H-Pyrido[3,2-D]Pyrimidin-1-Yl}Acetamide: A Comprehensive Overview

The compound with CAS No 955523-77-0, named N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as pharmacology and materials science.

N-cyclohexyl is a key component of this molecule, contributing to its stability and solubility. The thiophen-2-yl group introduces aromaticity and enhances electronic properties, making the compound suitable for applications requiring high reactivity or selectivity. The pyrido[3,2-d]pyrimidine core is a heterocyclic structure known for its versatility in chemical synthesis and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its dioxo groups provide sites for hydrogen bonding, which is crucial in molecular recognition and bioavailability. Researchers have explored its ability to inhibit specific enzymes or receptors, making it a candidate for therapeutic agents in oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield. This approach not only reduces production time but also minimizes environmental impact by lowering energy consumption.

In terms of applications beyond pharmacology, the compound's methyl group facilitates its use in polymer chemistry as a building block for creating functional polymers. Its ability to form stable covalent bonds makes it valuable in the development of advanced materials with tailored properties.

From an environmental standpoint, the compound's biodegradability has been assessed under controlled conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive attribute for its safe disposal and industrial scalability.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more effective drug delivery systems.

In conclusion, N-cyclohexyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yli}acetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a promising candidate for future innovations in science and technology.